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Compound of Interest

Compound Name: Lithium bromide

Cat. No.: B125157

Essential Safety and Handling Guide for Lithium
Bromide

This guide provides immediate, essential safety protocols and logistical information for handling
Lithium bromide (LiBr) in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Hazard and Exposure Data

Lithium bromide is classified as hazardous. It is harmful if swallowed, causes skin irritation,
serious eye irritation, and may cause an allergic skin reaction.[1][2][3][4][5] The following table
summarizes its key hazard information.
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Parameter

Value

Reference

GHS Classification

Acute toxicity, oral (Category
4); Skin corrosion/irritation
(Category 2); Serious eye
damage/eye irritation
(Category 2A); Skin

sensitization (Category 1)

[11(2](31[4]

Signal Word Warning [2][5]
White, granular powder or

Appearance cubic crystals; deliquescent [11[3]
(absorbs moisture from the air)

Odor Odorless [3]

Melting Point 547 - 550 °C [3]

Boiling Point 1265 °C [3]

Solubility Highly soluble in water

Incompatibilities

Strong oxidizing agents, strong

acids

[1](6]

Hazardous Decomposition

Emits toxic fumes under fire,
such as hydrogen bromide and

lithium oxides

[1](7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Lithium bromide to prevent

exposure.[8]
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[3][7] Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

[8]

Protects against dust particles
and potential splashes,
preventing serious eye
irritation.[3][4][5]

Skin Protection

Impermeable gloves (e.g.,
nitrile) and a lab coat or
protective suit.[1][8][9]
Contaminated clothing should
not be allowed out of the
workplace and must be

washed before reuse.[1][5]

Prevents skin contact, which
can cause irritation,
dehydration, and allergic

reactions.[3][5]

Respiratory Protection

A NIOSH/MSHA approved
respirator is required when
dust is present or if ventilation
is inadequate.[1][8] A full-face
respirator may be necessary if

exposure limits are exceeded.

[4]

Protects against inhalation of
dust, which can cause

respiratory irritation.[10]

Standard Operating Protocol for Handling Solid

Lithium Bromide

This protocol outlines the step-by-step procedure for safely handling Lithium bromide powder

in a laboratory.

1. Preparation and Engineering Controls:

o Ensure an eyewash station and safety shower are readily accessible and in close proximity

to the workstation.[6][8]

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

exposure.[1][8][11]
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Keep the container of Lithium bromide tightly closed when not in use.[6][8][11]

Store in a cool, dry, well-ventilated area away from incompatible materials like strong acids
and oxidizers.[1][3][6]

. Handling Procedure:

Before handling, wash hands thoroughly.[2] Don all required PPE as specified in the table
above.

Handle the material in a way that avoids the creation of dust.[1][2][6]

Weigh the required amount carefully. Use dry, clean tools.

If creating a solution, add the solid Lithium bromide slowly to the solvent to avoid splashing.

Do not eat, drink, or smoke in the handling area.[1][5][11]

. Spill and Emergency Response:

Minor Spill:

o Alert personnel in the immediate area.

o

Wearing appropriate PPE, clean up spills immediately.[11]

[¢]

Use dry clean-up procedures; avoid generating dust.[11]

[¢]

Carefully scoop or vacuum the spilled material using a vacuum equipped with a HEPA
filter.[1]

[¢]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]
[11]

Major Spill:

o Evacuate personnel from the area and move upwind.[11]

o Alert the appropriate emergency services.[11]
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o Prevent the spillage from entering drains or waterways.[1][11]
4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
holding the eyelids open.[1][6][8] Seek medical attention if irritation persists.[1]

o Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected area with
plenty of soap and water.[1][7] Seek medical attention if irritation or a rash occurs.[1]

 Inhalation: Move the person to fresh air. Keep them warm and at rest. If breathing is difficult,
provide oxygen. Seek medical attention.[1][4]

 Ingestion: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[4][5][6] Never give
anything by mouth to an unconscious person.[4][7] Seek immediate medical attention.[8][9]

5. Waste Disposal:

o Dispose of Lithium bromide waste in accordance with all local, state, and federal
regulations.[1]

o Contact a licensed professional waste disposal service.[7]
e Do not allow the chemical to enter drains or be released into the environment.[1][6]

e Handle uncleaned containers as you would the product itself.[12]

Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the procedural flow for safely managing Lithium bromide in
the laboratory, from initial handling to emergency response.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.espimetals.com/msds/641-Lithium%20Bromide
https://store.apolloscientific.co.uk/storage/msds/IN2314_msds.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00857.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.chemos.de/import/data/msds/GB_en/7550-35-8-A0023443-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://pim-resources.coleparmer.com/sds/00857.pdf
https://www.actylislab.com/msds/Lithium%20bromide%20anhydrous.pdf
https://www.benchchem.com/product/b125157?utm_src=pdf-body
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigald/746479
https://www.benchchem.com/product/b125157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Handling LiBr

\4

1. Preparation
- Work in Ventilated Area
- Verify Emergency Equipment
- Don Required PPE

\4

2. Safe Handling
- Avoid Dust Creation
- Keep Container Closed

l

Spill or Exposure
Occurs?

Yes (Exposure)

Spill Response
- Isolate Area
- Use HEPA Vacuum/Scoop
- Place in Labeled Container

Exposure Response

3. Post-Handling

- Clean Work Area

- Store/Dispose of LiBr Properly
- Doff PPE & Wash Hands

Skin Contact: Eye Contact:
Remove Clothing, Flush with Water
Wash with Soap & Water for 15+ min

Ingestion:

Inhalation: Rinse Mouth,

Move to Fresh Air

Do NOT Induce Vomiting

e ———————————————————— Seek Medical Attention g
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Caption: Workflow for handling Lithium bromide and responding to potential incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

